Magnesium acetate tetrahydrate

• CAS No.: 16674-78-5
• Product Name: Magnesium acetate tetrahydrate
• Molecular Formula: C4H14MgO8
• Molecular Weight: 214.45 g/mol
• IUPAC Name: magnesium;diacetate;tetrahydrate
• Standard InChI: InChI=1S/2C2H4O2.Mg.4H2O/c2*1-2(3)4;;;;;/h2*1H3,(H,3,4);;4*1H2/q;;+2;;;;/p-2
• Standard InChIKey: XKPKPGCRSHFTKM-UHFFFAOYSA-L
• SMILES: CC(=O)[O-].CC(=O)[O-].O.O.O.O.[Mg+2]
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].O.O.O.O.[Mg+2]
• Boiling Point: 117.1 °C at 760 mmHg
• Description: Magnesium Acetate Tetrahydrate is the hydrated acetate salt form of magnesium. Magnesium is a divalent cation essential for a number of biochemical processes involved in nerve signaling, bone mineralization and muscle contractions. About 350 enzymes involved in glycolysis and the Krebs cycle, formation of cyclic-AMP and ATP, cellular signal transduction and protein and nucleic acid synthesis are dependent on magnesium.; Magnesium acetate tetrahydrate is a hydrated form of anhydrous magnesium acetate salt with the chemical formula of Mg(CH3COO)2 • 4H2O. As a salt form of magnesium, magnesium acetate is one of the bioavailable forms of magnesium and forms a very water soluble compound. Magnesium is an essential element and second most abundant cation in the body that plays a key role in maintaining normal cellular function such as production of ATP and efficient enzyme activity. Magnesium acetate tetrahydrate can be used as an electrolyte supplementation or a reagent in molecular biology experiments.
• Solubility: Soluble
• PubChem Compound: 134717
• Last Modified: Nov 11 2021